Cas no 93920-46-8 (5(4H)-Oxazolone,2-phenyl-4-[(2E)-3-phenyl-2-propen-1-ylidene]-, (4E)-)

• Product Name: 5(4H)-Oxazolone,2-phenyl-4-[(2E)-3-phenyl-2-propen-1-ylidene]-, (4E)-
• CAS No: 93920-46-8
• MF: C₁₈H₁₃NO₂
• MW: 275.301324605942
• CID: 807539
• PubChem ID: 689986
• Update Time: 2025-04-19

5(4H)-Oxazolone,2-phenyl-4-[(2E)-3-phenyl-2-propen-1-ylidene]-, (4E)- Chemical and Physical Properties

Names and Identifiers

• 5(4H)-Oxazolone,2-phenyl-4-[(2E)-3-phenyl-2-propen-1-ylidene]-, (4E)-
• 2-phenyl-(4-cinnamylidene)oxazolin-5-one
• 5438-08-4
• 2-Phenyl-4-(3-phenylallylidene)oxazol-5(4H)-one
• E-PCO
• 2-Phenyl-(Z)-(4-(E)-cinnamylidene)oxazolin-5-one
• 93920-46-8
• (4E)-2-phenyl-4-[(E)-3-phenylprop-2-enylidene]-1,3-oxazol-5-one
• AKOS000560807
• CCG-45640
• (4E)-2-phenyl-4-[(2E)-3-phenyl-2-propenylidene]-1,3-oxazol-5(4H)-one
• 2-Phenyl-(E)-(4-(E)-cinnamylidene)oxazolin-5-one
• SR-01000635394-1
• 2-phenyl-4-(3-phenylprop-2-enylidene)-4,5-dihydro-1,3-oxazol-5-one

• Inchi： 1S/C18H13NO2/c20-18-16(13-7-10-14-8-3-1-4-9-14)19-17(21-18)15-11-5-2-6-12-15/h1-13H/b10-7+,16-13+
• InChI Key： AYHSMADDXZUZBX-NJKRNUQASA-N
• SMILES： O1C(/C(=C\C=C\C2C=CC=CC=2)/N=C1C1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 275.095
• Monoisotopic Mass: 275.095
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 464
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 38.7Ų

Experimental Properties

• Density: 1.12
• Melting Point: 165 ° C (n-hexane)
• Boiling Point: 427.7°Cat760mmHg
• Flash Point: 189°C
• Refractive Index: 1.593
• LogP: 3.02290

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives